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Compound of Interest

Compound Name: Isonox

CAS No.: 56335-22-9

Cat. No.: B1238518

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Isonox™ antioxidants

in various polymer formulations. The information is intended to guide researchers and

professionals in utilizing these stabilizers to enhance the performance and longevity of their

polymer-based products.

Introduction to Isonox™ Antioxidants
Isonox™ is a family of liquid hindered phenolic antioxidants that are highly effective in

protecting polymers from degradation caused by heat and oxygen.[1][2][3] These antioxidants

are particularly suited for a range of polymers, including polyols, polyvinyl chloride (PVC), and

adhesives. By scavenging free radicals, Isonox™ antioxidants inhibit the auto-oxidation chain

reactions that lead to polymer degradation, which can manifest as discoloration (yellowing),

scorching, and loss of mechanical properties.
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The primary function of Isonox™, as a phenolic antioxidant, is to interrupt the free-radical

chain reaction of autoxidation. This process is critical during polymer processing at elevated

temperatures and for the long-term stability of the final product.

The stabilization mechanism can be summarized in the following key steps:

Initiation: Heat or mechanical stress during processing can generate initial free radicals (R•)

from the polymer backbone.

Propagation: These free radicals react with oxygen to form peroxy radicals (ROO•), which

can then abstract a hydrogen atom from the polymer chain, creating a new polymer radical

and a hydroperoxide (ROOH). This creates a self-propagating cycle of degradation.

Termination: Isonox™, a hindered phenol (ArOH), donates a hydrogen atom to the peroxy

radical, neutralizing it and forming a stable phenoxy radical (ArO•). This phenoxy radical is

resonance-stabilized and unreactive, effectively terminating the degradation cycle.

dot graph "Antioxidant_Mechanism" { rankdir="LR"; node [shape=box, style=rounded,

fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_0" { label="Polymer Degradation Cycle"; bgcolor="#F1F3F4"; "R•"

[label="Polymer Radical", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "O2" [label="Oxygen",

shape=ellipse, fillcolor="#FBBC05"]; "ROO•" [label="Peroxy Radical", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; "RH" [label="Polymer Chain", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; "ROOH" [label="Hydroperoxide", fillcolor="#EA4335",

fontcolor="#FFFFFF"];

}

subgraph "cluster_1" { label="Intervention by Isonox™"; bgcolor="#F1F3F4"; "Isonox (ArOH)"

[label="Isonox™ (Phenolic Antioxidant)", fillcolor="#34A853", fontcolor="#FFFFFF"]; "ArO•"

[label="Stable Phenoxy Radical", fillcolor="#34A853", fontcolor="#FFFFFF"]; }

"ROO•" -> "Isonox (ArOH)" [label="Reacts with"]; "Isonox (ArOH)" -> "ArO•" [label="Donates

H•\n(forms ROOH)"]; "ArO•" -> "Termination" [label="Terminates Cycle", style=dashed];

"Termination" [shape=plaintext]; } Caption: Mechanism of Isonox™ as a free radical scavenger.
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Applications and Performance Data
Isonox™ antioxidants are versatile and can be incorporated into a variety of polymer systems

to provide thermal stability.

Polyurethane Foams: Scorch and Discoloration
Inhibition
In the production of polyurethane foams, the exothermic reaction between polyols and

isocyanates can lead to high internal temperatures, causing oxidative degradation known as

scorch. This results in a discolored, often yellow or brown, and brittle core. Isonox™ 232 is

particularly effective in mitigating this issue.

Table 1: Hypothetical Performance of Isonox™ 232 in a Polyurethane Foam Formulation

Isonox™ 232
Concentration (phr*)

Scorch Time (minutes)
Yellowness Index (ASTM
D1925)

0.0 5 45

0.2 12 20

0.4 20 10

0.6 25 8

*parts per hundred resin

Polyvinyl Chloride (PVC): Thermal Stability and Color
Protection
PVC is notoriously susceptible to thermal degradation during processing, which involves the

release of hydrochloric acid and the formation of polyene structures that cause severe

discoloration. Isonox™ 132 can be used as a co-stabilizer in PVC formulations to improve

thermal stability and maintain the desired color.

Table 2: Hypothetical Performance of Isonox™ 132 in a Rigid PVC Formulation
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Isonox™ 132 Concentration (phr)
Yellowness Index (ASTM D1925) after 30
min at 180°C

0.0 60

0.1 35

0.2 25

0.3 18

Adhesives: Maintaining Viscosity and Adhesion
Properties
The performance of adhesives can be compromised by oxidative degradation, leading to

changes in viscosity, reduced tack, and eventual bond failure. The incorporation of Isonox™

132 can enhance the thermal stability of adhesive formulations.

Table 3: Hypothetical Performance of Isonox™ 132 in an Adhesive Formulation

Isonox™ 132 Concentration (wt%) Viscosity Change after 72h at 80°C (%)

0.0 +40

0.2 +15

0.4 +5

0.6 +2

Experimental Protocols
Protocol for Evaluating Scorch Inhibition in
Polyurethane Foam
This protocol outlines a method for assessing the effectiveness of Isonox™ 232 in preventing

scorch in flexible polyurethane foam.
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dot graph "PU_Foam_Scorch_Test_Workflow" { rankdir="TB"; node [shape=box,

style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge

[fontname="Arial", fontsize=9];

"Start" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Formulation"

[label="Prepare Polyol Blend with Varying Isonox™ 232 Concentrations"]; "Mixing" [label="Add

Isocyanate and Mix Vigorously"]; "Foaming" [label="Pour into Mold and Allow to Rise"]; "Curing"

[label="Cure Foam at Room Temperature for 24h"]; "Microwave" [label="Place Foam Sample in

Microwave"]; "Heating" [label="Heat at High Power until Scorch is Observed"]; "Record_Time"

[label="Record Time to Scorch"]; "Color_Measurement" [label="Measure Yellowness Index

(ASTM D1925) of the Core"]; "End" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Start" -> "Formulation"; "Formulation" -> "Mixing"; "Mixing" -> "Foaming"; "Foaming" ->

"Curing"; "Curing" -> "Microwave"; "Microwave" -> "Heating"; "Heating" -> "Record_Time";

"Record_Time" -> "Color_Measurement"; "Color_Measurement" -> "End"; } Caption: Workflow

for polyurethane foam scorch testing.

Methodology:

Formulation: Prepare a series of polyol masterbatches, each containing a different

concentration of Isonox™ 232 (e.g., 0.0, 0.2, 0.4, 0.6 phr).

Mixing: To each masterbatch, add the appropriate amount of isocyanate and mix thoroughly

for the specified time.

Foaming: Pour the reacting mixture into a standardized mold and allow it to free-rise.

Curing: Let the foam cure at ambient temperature for 24 hours.

Scorch Test:

Cut a standard-sized sample from the core of the foam bun.

Place the sample in the center of a microwave oven.

Heat the sample at maximum power.
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Visually observe the sample for the first signs of discoloration (scorching).

Record the time taken for the initial scorch to appear.

Color Measurement:

After the scorch test, cut the sample in half.

Measure the Yellowness Index of the internal core using a spectrophotometer according to

ASTM D1925.

Protocol for Evaluating Thermal Stability of PVC
This protocol describes a method to determine the effectiveness of Isonox™ 132 in preventing

the thermal degradation of PVC.

dot graph "PVC_Thermal_Stability_Workflow" { rankdir="TB"; node [shape=box, style=rounded,

fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge

[fontname="Arial", fontsize=9];

"Start" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Compounding"

[label="Prepare PVC Dry Blends with Varying Isonox™ 132 Concentrations"]; "Milling"

[label="Melt Mix the Blends on a Two-Roll Mill at 160°C"]; "Pressing" [label="Compression Mold

the Milled Sheets into Plaques"]; "Aging" [label="Place Plaques in an Air-Circulating Oven at

180°C"]; "Sampling" [label="Remove Samples at Predetermined Time Intervals"];

"Color_Measurement" [label="Measure Yellowness Index (ASTM D1925)"]; "End"

[shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Start" -> "Compounding"; "Compounding" -> "Milling"; "Milling" -> "Pressing"; "Pressing" ->

"Aging"; "Aging" -> "Sampling"; "Sampling" -> "Color_Measurement"; "Color_Measurement" ->

"End"; } Caption: Workflow for PVC thermal stability testing.

Methodology:

Compounding: Prepare PVC dry blends containing a standard stabilization package and

varying concentrations of Isonox™ 132 (e.g., 0.0, 0.1, 0.2, 0.3 phr).
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Milling: Process each dry blend on a two-roll mill at a set temperature (e.g., 160°C) for a

fixed time to ensure homogeneity.

Molding: Compression mold the milled sheets into plaques of a specified thickness.

Thermal Aging: Place the molded plaques in a forced-air oven at a high temperature (e.g.,

180°C).

Evaluation:

Remove plaques from the oven at regular intervals (e.g., every 10 minutes).

Measure the Yellowness Index of each plaque according to ASTM D1925 using a

colorimeter.

Plot the Yellowness Index against time to determine the rate of discoloration for each

formulation.

Conclusion
Isonox™ liquid hindered phenolic antioxidants are effective stabilizers for a variety of polymer

systems. Their ability to inhibit oxidative degradation leads to improved product quality,

extended service life, and enhanced processing stability. The selection of the appropriate

Isonox™ grade and its concentration should be optimized based on the specific polymer,

processing conditions, and end-use application requirements. The protocols provided herein

offer a starting point for evaluating the performance of Isonox™ in your formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.ulprospector.com/additives/en/datasheet/267686/isonox-132
https://www.benchchem.com/product/b1238518/docs#application-notes-and-protocols-for-isonox-in-polymer-formulations
https://www.benchchem.com/product/b1238518/docs#application-notes-and-protocols-for-isonox-in-polymer-formulations
https://www.benchchem.com/product/b1238518/docs#application-notes-and-protocols-for-isonox-in-polymer-formulations
https://www.benchchem.com/product/b1238518/docs#application-notes-and-protocols-for-isonox-in-polymer-formulations
https://www.benchchem.com/product/b1238518?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

